Enantiomeric Ratio Differentiation: sn-16:1-16:1-16:0 vs. sn-16:0-16:1-16:1 in Natural Sources
In the natural TAG 16:0/16:1/16:1 regioisomer pool from sea buckthorn (Hippophaë rhamnoides) pulp oil, the enantiomeric ratio of sn-16:1-16:1-16:0 (one enantiomer of the racemic target compound) to sn-16:0-16:1-16:1 was determined as 70.5:29.5 using chiral-phase HPLC coupled with ammonia negative ion chemical ionization mass spectrometry (NICI-MS) [1]. This 2.39-fold enrichment of the sn-16:1-16:1-16:0 enantiomer over its antipode demonstrates that the two enantiomers are not equally abundant in nature and cannot be treated as interchangeable in quantitative assays.
| Evidence Dimension | Enantiomeric ratio in natural TAG pool |
|---|---|
| Target Compound Data | sn-16:1-16:1-16:0 (one enantiomer of racemic 1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol): 70.5% of the regioisomer pool |
| Comparator Or Baseline | sn-16:0-16:1-16:1 (opposite enantiomer): 29.5% of the regioisomer pool |
| Quantified Difference | Ratio 70.5:29.5; 2.39-fold enrichment of the sn-16:1-16:1-16:0 enantiomer |
| Conditions | Chiral-phase HPLC on cellulose tris-(3,5-dimethylphenylcarbamate) with ammonia NICI-MS detection; sea buckthorn pulp oil TAG extract |
Why This Matters
This establishes the biological relevance of the sn-16:1-16:1-16:0 configuration and justifies procurement of the racemic standard as the appropriate reference for enantiomeric quantification in natural samples.
- [1] Kalpio M, Linderborg KM, Fabritius M, Kallio H, Yang B. Strategy for stereospecific characterization of natural triacylglycerols using multidimensional chromatography and mass spectrometry. J Chromatogr A. 2021;1641:461992. View Source
